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Compound of Interest

Compound Name: Retinoic acid ethyl ester-d5

Cat. No.: B12427644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Retinoic acid ethyl ester-d5 is a deuterated form of retinoic acid ethyl ester, a derivative of

retinoic acid. Retinoic acid, a metabolite of vitamin A, is a crucial signaling molecule in various

biological processes, including cell growth, differentiation, and embryonic development. Its

effects are mediated through nuclear retinoic acid receptors (RARs) and retinoid X receptors

(RXRs).

This technical guide provides an in-depth overview of retinoic acid ethyl ester-d5, focusing on

its chemical properties, applications, and the methodologies for its use in research. Given its

nature as a stable isotope-labeled compound, its primary application is as an internal standard

in quantitative mass spectrometry-based analyses.

Chemical and Physical Properties
Retinoic acid ethyl ester-d5 is a synthetic, isotopically labeled analog of all-trans-retinoic acid

ethyl ester. The deuterium labels provide a distinct mass shift, making it an ideal internal

standard for liquid chromatography-mass spectrometry (LC-MS) applications.
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Property Value

Chemical Name all-trans-Retinoic acid-d5 ethyl ester

Synonyms

(E)-Ethyl Retinoate-d5; 3,7-Dimethyl-9-(2,6,6-

trimethyl-cyclohex-1-enyl)-nona-2,4,6,8-

tetraenoic Acid-d5 Ethyl Ester

Molecular Formula C₂₂H₂₇D₅O₂

Molecular Weight 333.52 g/mol

Appearance Yellow to Orange Oil

Storage Conditions
2-8°C, in an amber vial, under an inert

atmosphere

Applications in Research
The primary application of retinoic acid ethyl ester-d5 is as an internal standard for the

accurate quantification of retinoic acid and its esters in biological matrices. The use of a stable

isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it

corrects for variations in sample preparation, chromatographic separation, and ionization

efficiency.

Synthesis of Retinoic Acid Ethyl Ester-d5
While a specific, detailed synthesis protocol for retinoic acid ethyl ester-d5 is not readily

available in public literature, a plausible synthetic route can be inferred from general methods

for the synthesis of deuterated retinoids and standard esterification procedures.

A likely approach involves a multi-step synthesis beginning with deuterated starting materials to

introduce the deuterium atoms at specific positions, followed by the formation of the retinoic

acid backbone, and concluding with an esterification reaction. One common method for

esterification is the reaction of retinoic acid with ethanol in the presence of an acid catalyst.

Experimental Protocols
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The following sections outline typical experimental protocols where retinoic acid ethyl ester-
d5 would be used as an internal standard.

Sample Preparation for LC-MS/MS Analysis
The following is a general protocol for the extraction of retinoids from plasma, adapted for the

use of retinoic acid ethyl ester-d5 as an internal standard.

Spiking with Internal Standard: To a 200 µL plasma sample, add a known amount of retinoic
acid ethyl ester-d5 solution (e.g., 100 pg).

Acidification: Add 5 µL of 10 M hydrochloric acid to the plasma sample.

Protein Precipitation: Add 400 µL of methanol and vortex to precipitate proteins.

Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new amber tube.

Liquid-Liquid Extraction: Add 300 µL of hexane and 300 µL of ethyl acetate. Vortex for 10

seconds.

Phase Separation: Allow the mixture to stand for 20 minutes at 4°C in the dark, then

centrifuge at 10,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

Evaporation: Transfer the organic layer to a new tube and evaporate to dryness under a

gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable volume of the mobile phase for

LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following are representative LC-MS/MS parameters for the analysis of retinoic acid and its

esters.
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Parameter Typical Value

LC Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 2.7 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B
Acetonitrile/Methanol (e.g., 80:20 v/v) with 0.1%

formic acid

Gradient
A suitable gradient to separate the analytes of

interest

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 20 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Mode Multiple Reaction Monitoring (MRM)

Expected Mass Transitions for MRM:

While a specific mass spectrum for retinoic acid ethyl ester-d5 is not publicly available, the

expected precursor and product ions can be predicted based on its structure and the known

fragmentation patterns of similar compounds.

Compound Precursor Ion (m/z) Product Ion (m/z)

Retinoic Acid Ethyl Ester [M+H]⁺ ≈ 329.2

Fragments corresponding to

the loss of the ethyl group and

subsequent fragmentations of

the polyene chain.

Retinoic Acid Ethyl Ester-d5 [M+H]⁺ ≈ 334.2

Fragments shifted by +5 Da

compared to the non-

deuterated analog.

Retinoic Acid Signaling and Metabolism
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To understand the biological context of the molecules being quantified, it is essential to be

familiar with the retinoic acid signaling and metabolism pathways.

Retinoic Acid Metabolism
The synthesis of retinoic acid from retinol (Vitamin A) is a two-step enzymatic process.

Retinol (Vitamin A) Retinaldehyde RDH/ADH

 RDH/ADH
Retinoic Acid RALDH Inactive Metabolites CYP26A1

Click to download full resolution via product page

Caption: Biosynthesis and degradation of retinoic acid.

Retinoic Acid Signaling Pathway
Retinoic acid exerts its effects by binding to nuclear receptors that regulate gene expression.
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Caption: Retinoic acid nuclear receptor signaling pathway.

Experimental Workflow for Quantification
The following diagram illustrates a typical workflow for the quantification of retinoic acid in a

biological sample using retinoic acid ethyl ester-d5 as an internal standard.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427644#what-is-retinoic-acid-ethyl-ester-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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